Cas no 2138282-53-6 (2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride)

• Product Name: 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride
• CAS No: 2138282-53-6
• MF: C₈H₁₅FO₄S₂
• MW: 258.33070397377
• CID: 6186041
• PubChem ID: 165474301
• Update Time: 2025-06-08

2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride
• EN300-1132289
• 2138282-53-6

• Inchi： 1S/C8H15FO4S2/c1-8(2,15(9,12)13)7-3-5-14(10,11)6-4-7/h7H,3-6H2,1-2H3
• InChI Key： NBLRCAVDZHKIPR-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C(C)(C)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 258.03957946g/mol
• Monoisotopic Mass: 258.03957946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Additional information on 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride

Comprehensive Overview of 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride (CAS No. 2138282-53-6)

The compound 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride (CAS No. 2138282-53-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This molecule features a thian ring with a sulfonyl fluoride group, making it a valuable intermediate in organic synthesis and medicinal chemistry. Researchers are particularly interested in its reactivity, which allows for selective modifications in complex molecular frameworks.

One of the key reasons for the growing interest in 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride is its role in click chemistry and bioconjugation. These techniques are widely used in drug discovery, proteomics, and materials science. The sulfonyl fluoride moiety is known for its ability to form stable covalent bonds with nucleophiles, such as serine residues in proteins, which is crucial for developing targeted therapies and diagnostic tools. This aligns with current trends in precision medicine and chemical biology, where researchers seek highly specific and efficient reagents.

In addition to its biochemical applications, 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride is also explored in polymer chemistry. Its ability to act as a cross-linking agent or a functional group modifier makes it useful for designing advanced materials with tailored properties. For instance, it can enhance the thermal stability or mechanical strength of polymers, which is highly relevant for industries focusing on sustainable materials and green chemistry.

The synthesis and handling of 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride require careful consideration due to its reactive nature. However, when used appropriately, it offers a versatile platform for innovation. Recent studies have highlighted its potential in catalysis and photochemistry, where it serves as a precursor for generating reactive intermediates. This versatility makes it a subject of ongoing research, particularly in academic and industrial laboratories focused on cutting-edge chemical solutions.

From an SEO perspective, this compound is often searched in conjunction with terms like "sulfonyl fluoride applications", "click chemistry reagents", and "bioconjugation tools". These keywords reflect the broader scientific community's interest in functional molecules that bridge multiple disciplines. By understanding these trends, researchers and manufacturers can better position 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride as a critical component in modern chemical workflows.

In summary, 2-(1,1-dioxo-1lambda6-thian-4-yl)propane-2-sulfonyl fluoride (CAS No. 2138282-53-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity profile make it a valuable asset for researchers aiming to push the boundaries of chemical innovation and molecular design. As the demand for specialized reagents grows, this compound is poised to play an increasingly important role in advancing both fundamental and applied science.